Cas no 2680868-85-1 (benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate)

• Product Name: benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate
• CAS No: 2680868-85-1
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5945472
• PubChem ID: 165936074
• Update Time: 2025-10-30

benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680868-85-1
• benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate
• EN300-6940740

• Inchi： 1S/C16H23NO3/c1-16(19,14-9-5-6-10-14)12-17-15(18)20-11-13-7-3-2-4-8-13/h2-4,7-8,14,19H,5-6,9-12H2,1H3,(H,17,18)
• InChI Key： YSUZOJHJKQKSGA-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(=O)OCC1C=CC=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate

Benzyl N-(2-Cyclopentyl-2-Hydroxypropyl)carbamate (CAS No. 2680868-85-1): A Comprehensive Overview

Benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate (CAS No. 2680868-85-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug development and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate.

The chemical structure of benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate is composed of a benzyl carbamate moiety attached to a 2-cyclopentyl-2-hydroxypropyl group. The presence of the hydroxyl group and the cyclopentyl ring imparts specific chemical and biological properties to the molecule. These structural elements contribute to its solubility, reactivity, and potential biological activity.

In terms of synthesis, benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate can be prepared through a multi-step process involving the reaction of benzyl chloroformate with 2-cyclopentyl-2-hydroxypropylamine. This synthesis method has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production. Recent advancements in synthetic methodologies have further refined the process, reducing reaction times and minimizing by-product formation.

The physical properties of benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate include its molecular weight of approximately 301.44 g/mol and a melting point ranging from 105°C to 107°C. The compound is generally stable under standard laboratory conditions but may require protection from moisture and light to maintain its integrity over extended periods.

In the context of pharmaceutical research, benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate has shown promising activity in several preclinical studies. One notable area of investigation is its potential as a prodrug for enhancing the bioavailability and therapeutic efficacy of certain drugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The hydroxyl group in benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate can be exploited for this purpose, potentially improving drug delivery and reducing side effects.

Recent studies have also explored the use of benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate in the treatment of neurological disorders. Preliminary findings suggest that this compound may have neuroprotective properties, potentially mitigating the effects of oxidative stress and inflammation in neuronal cells. These properties make it an attractive candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its pharmaceutical applications, benzyl N-(2-cyclopentyl-2-hydroxypropyl)carbamate has also been studied for its potential use in materials science. The unique combination of functional groups in its structure makes it suitable for applications in polymer chemistry, where it can serve as a building block for creating novel materials with tailored properties. Research in this area is ongoing, with promising results indicating potential uses in coatings, adhesives, and other advanced materials.

In conclusion, benzyl N-(2-cyclopentyl-2-hydroxypropylyl)carbamate (CAS No. 2680868-85-1) is a versatile compound with a wide range of potential applications in both pharmaceutical and materials science. Its unique chemical structure and favorable physical properties make it an intriguing subject for further research and development. As new methodologies and technologies continue to emerge, the future prospects for this compound are promising, paving the way for innovative solutions in various scientific fields.